Cas no 18640-62-5 (3-(4-Ethylphenyl)-1-propene)

• Product Name: 3-(4-Ethylphenyl)-1-propene
• CAS No: 18640-62-5
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD06201189
• CID: 3832101
• PubChem ID: 2758890
• Update Time: 2025-11-06

3-(4-Ethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethyl-4-(2-propenyl)-
• 3-(4-ETHYLPHENYL)-1-PROPENE
• AKOS006345469
• 1-ethyl-4-prop-2-enylbenzene
• EN300-698392
• MFCD06201189
• 1-allyl-4-ethylbenzene, 1-ethyl-4-prop-2-enylbenzene
• DTXSID501019386
• 1-ethyl-4-(prop-2-en-1-yl)benzene
• 18640-62-5
• 3-(4-Ethylphenyl)-1-propene

• MDL： MFCD06201189
• Inchi： 1S/C11H14/c1-3-5-11-8-6-10(4-2)7-9-11/h3,6-9H,1,4-5H2,2H3
• InChI Key： LBWLUYQETBQAHO-UHFFFAOYSA-N
• SMILES： C1(C=CC(CC=C)=CC=1)CC

Computed Properties

• Exact Mass: 146.109550447g/mol
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 72°C 4,2mm

3-(4-Ethylphenyl)-1-propene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(4-Ethylphenyl)-1-propene

Comprehensive Guide to 3-(4-Ethylphenyl)-1-propene (CAS No. 18640-62-5): Properties, Applications, and Industry Insights

3-(4-Ethylphenyl)-1-propene (CAS 18640-62-5), also known as 4-ethylstyrene, is a versatile organic compound widely utilized in specialty chemical synthesis and material science. This aromatic hydrocarbon features a phenyl ring substituted with an ethyl group at the para position and a propene side chain, making it a valuable intermediate in polymerization and fine chemical production. Its molecular structure (C11H14) balances reactivity with stability, enabling applications ranging from adhesives to advanced coatings.

In recent years, the demand for 3-(4-Ethylphenyl)-1-propene has surged due to its role in sustainable material development. Researchers and manufacturers frequently search for "bio-based alternatives to styrene derivatives" or "high-performance monomers for low-VOC coatings," reflecting industry shifts toward eco-friendly solutions. The compound’s compatibility with green chemistry principles—such as atom economy and reduced hazardous byproducts—positions it as a candidate for circular economy initiatives.

The synthesis of CAS 18640-62-5 typically involves Friedel-Crafts alkylation or dehydrogenation routes, with optimization focusing on yield enhancement and energy efficiency. Analytical techniques like GC-MS and NMR spectroscopy confirm its purity, which is critical for applications in electronics (e.g., dielectric materials) and automotive sectors (e.g., lightweight composites). Users often inquire about "scalable production methods for 4-ethylstyrene" or "thermal stability data," underscoring the need for reliable technical documentation.

From a commercial perspective, 3-(4-Ethylphenyl)-1-propene is available in varying purity grades (98%–99.5%), with pricing influenced by feedstock availability and regional regulations. Market trends reveal growing interest in "customizable aromatic monomers" and "tailored reactivity for copolymerization," driving innovation in functionalized derivatives. Regulatory compliance (e.g., REACH, TSCA) and safety data sheets (SDS) remain top priorities for procurement teams.

Emerging applications include its use in photoresist materials for semiconductor fabrication and as a modifier in pressure-sensitive adhesives. These niche uses align with searches for "high-refractive-index polymers" and "adhesive formulations with improved weatherability." As industries prioritize performance and sustainability, 18640-62-5 is poised to play a pivotal role in next-generation material design.

In conclusion, 3-(4-Ethylphenyl)-1-propene exemplifies the intersection of traditional chemistry and modern innovation. Its adaptability to evolving industrial needs—coupled with rigorous quality standards—makes it a compound of enduring relevance. For researchers exploring "aromatic monomer structure-property relationships" or engineers designing "novel polymeric architectures," this molecule offers a compelling case study in functional material development.